Cas no 58580-55-5 (dibekacin sulphate)

dibekacin sulphate structure

Product Name:dibekacin sulphate

CAS No:58580-55-5

MF:C₁₈H₃₉N₅O₁₂S

MW:549.593564271927

CID:57295

PubChem ID:636364

Update Time:2025-04-18

dibekacin sulphate Chemical and Physical Properties

Names and Identifiers

- dibekacin sulphate
- DIBEKACIN SULFATE
- Debecacin
- Debekacyl
- Einecs 261-341-0
- Icacine
- Kappabi
- Orbicin
- Panamicin
- Panimycin
- Tokocin
- (2R,3R,4S,5S,6R)-4-Amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxy-cyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol sulfate
- NSC-758385
- EINECS 264-651-4
- NS00087089
- SR-01000872747
- D01753
- Q27273462
- DKB sulfate
- DIBEKACIN SULFATE [MART.]
- NSC 758385
- Panimycin (TN)
- Dibekacin sulfate (JP17)
- DIBEKACIN SULFATE [WHO-DD]
- (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol;sulfuric acid
- UNII-A0869I992Z
- 58580-55-5
- NSC758385
- AKOS027393810
- Debecacin sulfate
- 3',4'-Dideoxykanamycin B sulfate
- KANAMYCIN B, 3',4'-DIDEOXY-, SULFATE
- DIBEKACIN SULFATE [MI]
- SCHEMBL955575
- SR-01000872747-1
- Dibekacin sulfate [JAN]
- Dibekacin sulphate (1:1)
- HMS1923O07
- Pharmakon1600-01503114
- D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-erythro-hexopyranosyl-(1-4))-2-deoxy-, sulfate (salt)
- CHEBI:31475
- CCG-39306
- 64070-13-9
- A0869I992Z
- 6-O-(3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL)-2-DEOXY-4-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-ERYTHRO-HEXOPYRANOSYL)-STREPTAMINE SULPHATE
- SPECTRUM1503114
- Inchi： 1S/C18H37N5O8.H2O4S/c19-4-6-1-2-7(20)17(28-6)30-15-8(21)3-9(22)16(14(15)27)31-18-13(26)11(23)12(25)10(5-24)29-18;1-5(2,3)4/h6-18,24-27H,1-5,19-23H2;(H2,1,2,3,4)/t6-,7+,8-,9+,10+,11-,12+,13+,14-,15+,16-,17+,18+;/m0./s1
- InChI Key： GXKUKBCVZHBTJW-USXQJGOZSA-N
- SMILES： S(=O)(=O)(O)O.O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@@H]1O)O[C@@H]1[C@@H](CC[C@@H](CN)O1)N)N)N

Computed Properties

Exact Mass: 531.22100
Monoisotopic Mass: 547.216
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 17
Heavy Atom Count: 36
Rotatable Bond Count: 6
Complexity: 641
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 13
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 337A^2

Experimental Properties

Density: 1.46
Boiling Point: 727.7°Cat760mmHg
Flash Point: 393.9°C
PSA: 299.69000
LogP: -0.85720

dibekacin sulphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Biosynth	AD32509-5 mg	Dibekacin sulfate	58580-55-5	5mg	$133.45	2023-01-05
Biosynth	AD32509-10 mg	Dibekacin sulfate	58580-55-5	10mg	$200.80	2023-01-05
Biosynth	AD32509-25 mg	Dibekacin sulfate	58580-55-5	25mg	$400.50	2023-01-05
Biosynth	AD32509-50 mg	Dibekacin sulfate	58580-55-5	50mg	$667.50	2023-01-05
Biosynth	AD32509-100 mg	Dibekacin sulfate	58580-55-5	100MG	$1,068.00	2023-01-05